2,3,6,7-Tetrachlorodibenzothiophene

• CAS: 133513-19-6
• Molecular Formula: C12H4Cl4S
• Molecular Weight: 322.0 g/mol
• SMILES: C1=CC(=C(C2=C1C3=CC(=C(C=C3S2)Cl)Cl)Cl)Cl
• InChI: InChI=1S/C12H4Cl4S/c13-7-2-1-5-6-3-8(14)9(15)4-10(6)17-12(5)11(7)16/h1-4H
• InChIKey: GZNSXNSYLOBNJN-UHFFFAOYSA-N

2,3,6,7-Tetrachlorodibenzothiophene (CAS 133513-19-6): A Distinct Tetrachlorinated Dibenzothiophene Isomer for Environmental Trace Analysis and Toxicological Research

2,3,6,7-Tetrachlorodibenzothiophene (CAS 133513-19-6), with the molecular formula C12H4Cl4S and a molecular weight of 322.04 g/mol, is a specific chlorine-substituted congener within the polychlorinated dibenzothiophene (PCDT) class . PCDTs are the sulfur-bridged structural analogues of polychlorinated dibenzofurans (PCDFs) and have been recognized as a form of emerging persistent pollutant due to their structural resemblance to highly toxic dioxins [1]. This particular 2,3,6,7-substitution pattern dictates its distinct physicochemical properties, including a high predicted log Kow (>6.6), which signals strong bioaccumulation potential and sets it apart from both the parent dibenzothiophene and other polychlorinated aromatic hydrocarbons [2].

Congener-Specific PCDT Isomer Distinct 2,3,6,7-substitution pattern supports isomer-specific environmental research

Environmental Trace Analysis Suitable for method development in GC-based congener monitoring workflows

Bioaccumulation & Fate Studies High predicted hydrophobicity supports bioaccumulation and food-web transfer research

• [1] Ye, C., Tu, Y., Ling, H., Chen, Y., Liu, Y., Zhang, R., & Zhang, X. (2024). Occurrence, physicochemical properties and environmental behavior of polychlorinated dibenzothiophenes: A comprehensive review and future perspectives. Environmental Research, 245, 118007. View Source
• [2] Nakai, S., Kishita, S., Nomura, Y., & Hosomi, M. (2007). Polychlorinated dibenzothiophenes in Japanese environmental samples and their photodegradability and dioxin-like endocrine-disruption potential. Chemosphere, 67(9), 1852-1857. View Source

Isomer-Specific Procurement for 2,3,6,7-Tetrachlorodibenzothiophene: Why a Generic PCDT or PCDF Standard Compromises Data Integrity

The chemical and biological behavior of PCDTs is highly isomer-dependent, and a generic polychlorinated aromatic compound cannot serve as a substitute in analytical workflows. The chlorine substitution pattern determines the gas chromatographic retention index, mass spectral fragmentation, and importantly, the toxicological potency [1]. For example, the 2,3,7,8-substituted isomer (2378-TeCDT) and the 2,4,6,8-substituted isomer (2468-TeCDT) exhibit distinct environmental occurrences and biological activities compared to the 2,3,6,7-substituted congener [1][2]. Furthermore, certified reference standards from suppliers like Wellington Laboratories are limited to only two specific native tetrachlorinated dibenzothiophenes (TCDT-83 and TCDT-85), none of which correspond to the 2,3,6,7-substitution pattern, making dedicated sourcing of this specific isomer an absolute necessity for accurate environmental monitoring and method development [3].

Consideration

Target: 2,3,6,7-TeCDT

Typical Substitute

Isomer Identity

Specific 2,3,6,7 substitution dictates unique retention index and bioactivity profile

2,3,7,8-TeCDT or 2,4,6,8-TeCDT (different retention and toxicity context may not transfer)

Heteroatom Class

Sulfur-bridged PCDT produces distinct chromatographic and AHH/EROD behavior

Oxygen-analog PCDF cannot represent sulfur-specific retention or toxicity endpoints

Certified Standard Availability

No native certified standard from leading CRM supplier for 2,3,6,7-isomer

Available TCDT-83/85 standards for other tetrachloro isomers are not interchangeable

• [1] Sinkkonen, S. (2000). Polychlorinated Dibenzothiophenes (PCDTs), Thianthrenes (PCTAs) and Their Alkylated Derivatives. In: The Handbook of Environmental Chemistry, Vol. 3, Part K. Springer Berlin Heidelberg. DOI: 10.1007/3-540-48915-0_10. View Source
• [2] Nakai, S., Kishita, S., Nomura, Y., & Hosomi, M. (2007). Polychlorinated dibenzothiophenes in Japanese environmental samples and their photodegradability and dioxin-like endocrine-disruption potential. Chemosphere, 67(9), 1852-1857. View Source
• [3] Greyhound Chromatography. Native and Mass-Labelled Tetrachlorodibenzothiophenes Reference Standards | Wellington Laboratories. Published 2023-03-06. (Referencing Wellington Laboratories synthesis of TCDT-83 and TCDT-85 only). Accessed 2026. Available: https://www.greyhoundchrom.com/native-and-masslabelled-tetrachlorodibenzothiophenes-wellington-laboratories-standards-supplied-by- View Source

Quantitative Differentiation of 2,3,6,7-Tetrachlorodibenzothiophene (CAS 133513-19-6) from Key Analogs: An Evidence-Based Selection Guide

Gas Chromatographic Retention Index: Differentiating 2,3,6,7-TeCDT from the 2,3,7,8- and 2,4,6,8-Isomers on Standard Non-Polar Columns

The precise identification of tetrachlorodibenzothiophene isomers in complex environmental matrices relies on predictable chromatographic behavior. The multiple linear regression model developed by Sielex and Andersson predicts distinct gas chromatographic retention indices for all PCDT congeners on standard DB-5 and DB-5ms stationary phases [1]. Based on the structure-retention relationship, the 2,3,6,7-substitution pattern produces a unique retention index window, allowing it to be chromatographically resolved from the often co-occurring 2,3,7,8-tetrachlorodibenzothiophene (2378-TeCDT) and the most widely detected environmental congener, 2,4,6,8-tetrachlorodibenzothiophene (2468-TeCDT) [1]. This isomer-specific elution order is fundamentally different from that of the analogous polychlorodibenzofurans (PCDFs), meaning a PCDF standard cannot be used to infer the retention time of the target sulfur heterocycle [1].

GC Retention Index

Method context

Predicted RI uniquely distinguishable from 2,3,7,8- and 2,4,6,8-TeCDT on DB-5 phases

Enables isomer-specific method development

Model-derived retention index; verify with authentic standard

Evidence Dimension	GC Retention Index (RI) on DB-5 / DB-5ms phase
Target Compound Data	Predicted RI unique to the 2,3,6,7-tetrachlorodibenzothiophene congener based on validated multiple linear regression models [1].
Comparator Or Baseline	2,3,7,8-TeCDT (predicted RI differs due to chlorine position variance); 2,4,6,8-TeCDT (predicted RI is distinct). The retention order for PCDTs is non-analogous to that of PCDFs.
Quantified Difference	A difference in predicted retention index exists between the 2,3,6,7-isomer and the 2,3,7,8- and 2,4,6,8-isomers. The exact numerical RI values are retrievable from the published regression parameters and structural descriptors in Sielex & Andersson (2000) [1].
Conditions	GC stationary phases: DB-5 and DB-5ms. Model validated using 19 authentic PCDT congeners and their sulfones [1].

Why This Matters

The availability of a predictable, unique retention index is critical for method development in environmental trace analysis; procurement of the authentic 2,3,6,7-isomer is mandatory to establish this retention index, as it cannot be substituted with a PCDF or a different PCDT isomer.

• [1] Sielex, K., & Andersson, J. T. (2000). Prediction of gas chromatographic retention indices of polychlorinated dibenzothiophenes on non-polar columns. Journal of Chromatography A, 866(1), 105-120. View Source

Reference Standard Gap: Market-Confirmed Absence of 2,3,6,7-TeCDT in Certified Native Standard Portfolios Versus the 2,3,7,8-Analog

Accurate quantification by isotope dilution mass spectrometry mandates the use of authentic native and mass-labelled standards. Wellington Laboratories, a globally recognized and ISO 17025/ISO Guide 34-certified producer of dioxin-like compound reference standards, has synthesized exactly two native tetrachlorinated dibenzothiophenes for commercial distribution: cataloged as TCDT-83 and TCDT-85, alongside a single mass-labelled standard (MTCDT-85) [1]. Critically, neither TCDT-83 nor TCDT-85 corresponds chemically to the 2,3,6,7-tetrachlorodibenzothiophene isomer [1]. In contrast, the 2,3,7,8-tetrachlorodibenzothiophene (2378-TeCDT) is a major isomer detected in environmental samples and has received the focus of standard development [2]. This creates a quantifiable standard supply gap: where 2378-TeCDT has standard availability, 2,3,6,7-TeCDT must be sourced through custom synthesis or specialized chemical suppliers to close this critical analytical deficit [1].

Standard Availability

Head-to-head

0 dedicated native CRM from Wellington for 2,3,6,7-isomer vs. available TCDT-83/85 for other isomers

Procurement gap requires custom synthesis

Market analysis of leading PCDT standard supplier

Evidence Dimension	Commercial availability of a certified native reference standard from a primary producer
Target Compound Data	2,3,6,7-TeCDT: 0 dedicated native certified reference standards available from the leading global PCDT standard manufacturer (Wellington Laboratories) [1].
Comparator Or Baseline	2,3,7,8-TeCDT (2378-TeCDT): Identified as a major environmental isomer and is the focus of standard synthesis efforts; Wellington Laboratories offers two native tetrachlorodibenzothiophene standards (TCDT-83/85) for use as internal standards in methods targeting this class [1][2].
Quantified Difference	The 2,3,6,7-isomer currently has zero commercially available certified reference standards from the leading global supplier, versus the finite standard availability for the 2,3,7,8-analog group.
Conditions	Market analysis of the Wellington Laboratories certified reference standard catalog for polychlorinated dibenzothiophenes, a primary source for environmental analytical standards [1].

Why This Matters

A procurement decision must account for this standard gap; isotopically labelled or certified native standards for the 2,3,7,8-analog are irrelevant for quantifying 2,3,6,7-TeCDT, directly driving the need to source the custom-synthesized target compound for any defensible analytical methodology.

• [1] Greyhound Chromatography (distributor). Native and Mass-Labelled Tetrachlorodibenzothiophenes Reference Standards | Wellington Laboratories. Published 2023-03-06. (Confirming that Wellington Laboratories has synthesized exactly two native tetrachlorinated dibenzothiophenes: TCDT-83 and TCDT-85). Accessed 2026. Available: https://www.greyhoundchrom.com/native-and-masslabelled-tetrachlorodibenzothiophenes-wellington-laboratories-standards-supplied-by- View Source
• [2] Sinkkonen, S. (2000). Polychlorinated Dibenzothiophenes (PCDTs), Thianthrenes (PCTAs) and Their Alkylated Derivatives. In: The Handbook of Environmental Chemistry. Springer Berlin Heidelberg. doi: 10.1007/3-540-48915-0_10 (noting that 2378-TeCDT was found to be a major isomer in some pulp mill effluents). View Source

Bioaccumulation Potential Differentiation: Predicted log Kow of 6.67 for 2,3,6,7-TeCDT Versus the Lower Log Kow Range for Lower-Chlorinated PCDT Congeners

The environmental partitioning and bioaccumulation potential of halogenated aromatics are driven by hydrophobicity, quantified as log Kow. The 2,3,6,7-tetrachlorodibenzothiophene isomer exhibits a computed log Kow of 6.6681 . In a comprehensive review, Ye et al. (2024) emphasize that PCDTs with log Kow values >4.0 have a high tendency to bioaccumulate, and EPI Suite predictions demonstrate that tetra-CDTs specifically show a strong accumulation capacity in fish relative to other chlorinated PCDTs [1]. This places the 2,3,6,7-isomer among the most hydrophobic and potentially bioaccumulative PCDT congeners. In contrast, tri-chlorinated dibenzothiophenes (TrCDTs) and mono/di-chlorinated analogs present much lower log Kow values and reduced bioaccumulation factors, thus rendering 2,3,6,7-TeCDT a uniquely adequate model compound for laboratory fate and bioaccumulation studies [1].

Bioaccumulation Potential

Class-level inference

log Kow 6.67

Supports bioaccumulation fate study fit

Computed from structure; EPI Suite fish model

Evidence Dimension	log Kow (octanol-water partition coefficient) as an indicator of bioaccumulation potential
Target Compound Data	2,3,6,7-TeCDT: computed log Kow = 6.6681 .
Comparator Or Baseline	Trichlorodibenzothiophenes (TrCDTs) and lower chlorinated PCDTs (mono-/di-); log Kow significantly lower. Tetra-CDTs as a group predicted to have strong accumulation capacity in fish [1].
Quantified Difference	The log Kow of 2,3,6,7-TeCDT is 6.67, which is >2.6 log units above the 4.0 threshold indicative of high bioaccumulation potential, classifying it among the most hydrophobic PCDT congeners [1].
Conditions	Log Pow calculated from molecular structure . Bioaccumulation prediction based on EPI Suite modeling for fish [1].

Why This Matters

For procurement in environmental fate or food web transfer studies, the high log Kow of 2,3,6,7-TeCDT makes it a superior test compound compared to lower-chlorinated analogs for modeling the behavior of the most persistent and bioaccumulative PCDT fraction.

• [1] Ye, C., Tu, Y., Ling, H., Chen, Y., Liu, Y., Zhang, R., & Zhang, X. (2024). Occurrence, physicochemical properties and environmental behavior of polychlorinated dibenzothiophenes: A comprehensive review and future perspectives. Environmental Research, 245, 118007. (Stating that PCDTs have high logKOW values (>4.0) and that tetra-CDTs show strong accumulation in fish). View Source

Toxicological Potency Differentiation: AHH/EROD Induction Potency of PCDTs is Greatly Decreased Relative to Structurally Analogous PCDFs, Quantifying the Sulfur Substitution Effect

A key differentiator for any PCDT, including the 2,3,6,7-isomer, is its attenuated dioxin-like activity relative to its oxygen-containing analog. Toxicological studies have quantitatively established that the replacement of oxygen atoms by sulfur in the dibenzo-furan/dioxin backbone greatly decreases the AHH (aryl hydrocarbon hydroxylase) and EROD (7-ethoxyresorufin-O-deethylase) inducing potency [1]. This is a critical procurement consideration: while the PCDF structural analog may exhibit high toxic equivalency factors (TEFs) warranting its use in cellular toxicity assays, the corresponding sulfur heterocycle (PCDT) is associated with a different, lower toxicity profile. Additionally, the toxicity of PCDTs is known to be dependent on the number and position of substituted chlorine atoms, reinforcing the need to use the correct 2,3,6,7-substituted isomer for any structure-activity relationship (SAR) or toxicity study, as the 2,3,7,8- or 2,4,6,8-chlorination patterns cannot be interchanged [1][2].

Dioxin-Like Toxicity

Class-level inference

AHH/EROD potency greatly decreased vs. PCDFs (sulfur-for-oxygen substitution)

Isomer-specific toxicity pathway study fit

Exact TEF for 2,3,6,7-TeCDT not assigned; research gap

Evidence Dimension	AHH/EROD induction potency (measure of dioxin-like toxicity)
Target Compound Data	2,3,6,7-TeCDT (as a PCDT class member): The replacement of oxygen by sulfur greatly decreases the AHH/EROD inducing potency compared to the analogous PCDF [1].
Comparator Or Baseline	Structurally analogous polychlorinated dibenzofurans (PCDFs); 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) as the reference compound for TEF. For example, 2,3,7,8-TeCDT was found to be a major isomer in environmental samples, with its own distinct potency profile [1][3].
Quantified Difference	Qualitative-to-semiquantitative: PCDTs as a class exhibit 'greatly decreased' AHH/EROD potency relative to PCDFs [1]. Exact Toxic Equivalency Factors (TEFs) for the specific 2,3,6,7-TeCDT isomer have not been assigned within the available literature, which itself represents a research gap that necessitates procurement of this compound for de novo toxicological investigations.
Conditions	In vitro AHH/EROD induction assays in cell lines (hepatoma). Comparative study of PCDT vs. PCDF sulfur-for-oxygen substitution [1].

Why This Matters

If a research program aims to study sulfur heterocycle-specific toxicity pathways, or to differentiate toxic contributions in mixtures, substituting a standard PCDF or the 2,3,7,8-TeCDT isomer for the 2,3,6,7-isomer will produce inaccurate toxicological conclusions due to the isomeric and heteroatom dependence of activity.

• [1] Sinkkonen, S. (2000). Polychlorinated Dibenzothiophenes (PCDTs), Thianthrenes (PCTAs) and Their Alkylated Derivatives. In: The Handbook of Environmental Chemistry. Springer Berlin Heidelberg. doi: 10.1007/3-540-48915-0_10. View Source
• [2] Ye, C., Tu, Y., Ling, H., Chen, Y., Liu, Y., Zhang, R., & Zhang, X. (2024). Occurrence, physicochemical properties and environmental behavior of polychlorinated dibenzothiophenes: A comprehensive review and future perspectives. Environmental Research, 245, 118007. (Affirming that PCDT toxicity depends on number and position of substituted Cl atoms). View Source
• [3] Nakai, S., Kishita, S., Nomura, Y., & Hosomi, M. (2007). Polychlorinated dibenzothiophenes in Japanese environmental samples and their photodegradability and dioxin-like endocrine-disruption potential. Chemosphere, 67(9), 1852-1857. View Source

Strategic Application Scenarios for 2,3,6,7-Tetrachlorodibenzothiophene (CAS 133513-19-6) Where Isomer-Specificity is Non-Negotiable

Environmental Analytical Method Development for PCDT Congener-Specific Monitoring in Sediment and Biota

To establish a congener-specific analytical method for PCDTs in complex environmental samples (such as estuarine sediments or fish tissue), the authentic 2,3,6,7-tetrachlorodibenzothiophene isomer is indispensable. As demonstrated in Section 3, the 2,3,6,7-isomer's unique predicted GC retention index on DB-5/DB-5ms phases allows it to be distinguished from the ubiquitous 2,4,6,8-TeCDT and toxicologically significant 2,3,7,8-TeCDT . Since Wellington Laboratories' certified native standards currently cover only two other tetrachlorodibenzothiophene isomers but not the 2,3,6,7-specific congener, sourcing this compound via custom synthesis suppliers is a prerequisite for accurate peak identification and method validation .

Standards Synthesis for Filling the Certified Reference Material Gap in Isotope Dilution Mass Spectrometry

The confirmed absence of a 2,3,6,7-TeCDT standard in the current portfolio of the leading supplier of halogenated dioxin-like reference materials directly motivates the procurement of the target compound for in-house standard synthesis and certification . A laboratory with the capability to characterize and certify an in-house standard can directly address this gap. The target molecule would be synthesized, purified, and characterized to serve as a primary native standard, and eventually enable the synthesis of a corresponding 13C-labelled analog for use in isotope dilution quantification, a critical advancement over reliance on the non-analogous 2,3,7,8-TCDD surrogate .

Isomer-Specific Ecotoxicological and Bioaccumulation Studies in Aquatic Model Organisms

Given the computed log Kow of 6.67 for 2,3,6,7-TeCDT—substantially exceeding the 4.0 threshold for high bioaccumulation potential—this isomer is predictably among the most hydrophobic and bioaccumulative PCDTs . In controlled laboratory exposure studies with fish or invertebrates, the 2,3,6,7-TeCDT provides a model compound to investigate the tissue-specific bioaccumulation, biotransformation half-life, and hepatic oxidative damage associated with high-chlorinated PCDT congeners. Using a lower-chlorinated analog would not replicate the high partition-driven uptake and slow metabolic clearance, invalidating the extrapolation to environmental scenarios for the tetra-chlorinated fraction .

Structure-Activity Relationship (SAR) Investigations into Dioxin-Like Toxicity of Sulfur Heterocycles

Toxicological evaluation has shown that the sulfur-for-oxygen substitution in dibenzofurans drastically lowers AHH/EROD induction potency, but the quantitative contribution of the specific 2,3,6,7-chlorination pattern to this attenuation remains unknown . A research program comparing a matrix of chlorinated dibenzothiophenes (e.g., 2,3,7,8-, 2,4,6,8-, and 2,3,6,7-TeCDT) in a standardized dioxin-responsive cell line (e.g., H4IIE-luc) requires each isomer as a pure single compound. The 2,3,6,7-isomer directly fills a structural niche in this matrix, enabling the investigation of whether lateral (2,3,7,8) vs. non-lateral (2,3,6,7) chlorine substitution on the sulfur heterocycle dictates differential binding to the Ah receptor, a central question that cannot be answered by substituting a PCDF surrogates .

Application

Selection Property

Validation Focus

Environmental Analytical Method Development

Isomer-specific GC retention behavior

Congener-specific peak identification and method validation

CRM Standard Synthesis & Certification

Isomer identity and purity verification

In-house standard characterization for isotope dilution readiness

Aquatic Ecotoxicology & Bioaccumulation

High predicted hydrophobicity and accumulation potential

Tissue uptake and biotransformation in model organisms

Dioxin-Like SAR & AhR Studies

Sulfur-heterocycle-specific AHH/EROD response

Isomeric chlorine substitution effect on receptor binding